N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-[(2,6-dichlorophenyl)sulfanyl]-2-hydroxy-2-methylpropanamide

• IUPAC Name: N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-(2,6-dichlorophenyl)sulfanyl-2-hydroxy-2-methylpropanamide
• InChI: InChI=1S/C19H19Cl4NO4S/c1-19(26,10-29-17-11(20)4-3-5-12(17)21)18(25)24-15-9-16(28-7-6-27-2)14(23)8-13(15)22/h3-5,8-9,26H,6-7,10H2,1-2H3,(H,24,25)
• InChI Key: PPDDBPAVYPMMFX-UHFFFAOYSA-N
• Canonical SMILES: CC(CSC1=C(C=CC=C1Cl)Cl)(C(=O)NC2=CC(=C(C=C2Cl)Cl)OCCOC)O
• Molecular Formula: C19H19Cl4NO4S
• Molecular Weight: 499.2 g/mol

Description

N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-[(2,6-dichlorophenyl)sulfanyl]-2-hydroxy-2-methylpropanamide is a useful research compound. Its molecular formula is C19H19Cl4NO4S and its molecular weight is 499.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Researchers have developed methods for synthesizing α,β-unsaturated N-methoxy-N-methylamide compounds, starting from specific chloroacetamide and thiophenol derivatives. This process involves homologation of alkyl halides to produce compounds with potential biological activities (Beney, Boumendjel, & Mariotte, 1998). Another study presents the synthesis of Lercanidipine Hydrochloride, a process involving alkylation, reduction, and hydration steps to create key intermediates leading to the target product, highlighting the compound's significance in drug development (Li Guo-ping, 2005).

Biological and Pharmacological Activities

The sulfonamide derivative MPSP-001 has been evaluated for its anticancer effects across various human cancer cell lines, showing potent growth inhibition and inducing apoptosis through disruption of microtubule dynamics (Liu et al., 2012). This indicates the potential of related compounds in cancer therapy. Additionally, the synthesis and evaluation of functionalized amino acid derivatives have been explored for their cytotoxicity against human cancer cell lines, with some compounds showing promising results in ovarian and oral cancers (Kumar et al., 2009). This research suggests the possibility of designing new anticancer agents based on these chemical structures.

Antimicrobial and Anti-inflammatory Properties

Novel thiourea derivatives have been synthesized and shown significant anti-pathogenic activity, particularly against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011). The presence of specific halogen atoms on the N-phenyl substituent of the thiourea moiety plays a crucial role in this activity, indicating the importance of structural modifications in enhancing biological effects.